(3S)-N-[5-(2-chlorophenyl)-2-methyl-1,2,4-triazol-3-yl]oxolane-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3S)-N-[5-(2-chlorophenyl)-2-methyl-1,2,4-triazol-3-yl]oxolane-3-carboxamide is a chemical compound with potential applications in scientific research. The compound is also known as CLOTCA and belongs to the class of triazole derivatives. In
Mechanism of Action
The mechanism of action of CLOTCA is not fully understood. However, it is thought to act by inhibiting the synthesis of ergosterol, a key component of fungal cell membranes. CLOTCA may also act by inducing DNA damage in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
CLOTCA has been shown to have low toxicity in animal studies. However, its long-term effects on human health are not known. In addition, CLOTCA may have off-target effects on other cellular processes, which may limit its potential as a therapeutic agent.
Advantages and Limitations for Lab Experiments
CLOTCA has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. In addition, CLOTCA has shown promising results in inhibiting the growth of various bacterial and fungal strains, and has cytotoxic effects on cancer cells. However, CLOTCA may have off-target effects on other cellular processes, which may limit its use in specific experiments.
Future Directions
There are several future directions for research on CLOTCA. One potential direction is to investigate its mechanism of action in more detail. This may help to identify new targets for drug development. Another direction is to explore the potential use of CLOTCA as a therapeutic agent for various diseases, including cancer and fungal infections. Finally, further studies are needed to determine the long-term effects of CLOTCA on human health.
Synthesis Methods
CLOTCA can be synthesized by reacting 2-chlorobenzonitrile with 2-methyl-4-amino-5-nitroimidazole in the presence of a base. The resulting compound is then reacted with 3-chloroperoxybenzoic acid to obtain CLOTCA in high yield.
Scientific Research Applications
CLOTCA has potential applications in scientific research, particularly in the field of medicinal chemistry. The compound has been shown to exhibit antimicrobial, antifungal, and anticancer properties. CLOTCA has been tested against various bacterial and fungal strains, and has shown promising results in inhibiting their growth. In addition, CLOTCA has been tested against cancer cell lines and has shown cytotoxic effects.
properties
IUPAC Name |
(3S)-N-[5-(2-chlorophenyl)-2-methyl-1,2,4-triazol-3-yl]oxolane-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClN4O2/c1-19-14(17-13(20)9-6-7-21-8-9)16-12(18-19)10-4-2-3-5-11(10)15/h2-5,9H,6-8H2,1H3,(H,16,17,18,20)/t9-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPCAUFAZZNIKGR-VIFPVBQESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NC(=N1)C2=CC=CC=C2Cl)NC(=O)C3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C(=NC(=N1)C2=CC=CC=C2Cl)NC(=O)[C@H]3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.